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Compound of Interest

4-(2-Chloroethyl)-2,3-dihydro-1-
Compound Name:

benzofuran
CAS No.: 565197-96-8
Cat. No.: B3272293

Get Quote

Executive Summary & Hazard Profiling

4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran is a halogenated organic intermediate containing
a reactive alkyl chloride moiety.[1][2] Unlike simple halogenated solvents (e.g., DCM), the
presence of the chloroethyl side chain on the dihydrobenzofuran ring confers alkylating
potential.[1]

Critical Hazard Interpretation:
» Alkylating Potential: The primary alkyl chloride group (

) is susceptible to nucleophilic attack, making it a potential genotoxin.[1][2] It must be
handled as a "Select Carcinogen" or "High Hazard Substance" until toxicological data proves
otherwise.

» Environmental Persistence: The dihydrobenzofuran core is stable; combined with
halogenation, this compound poses a significant risk of long-term aquatic toxicity if released
into water systems.[1]
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o Thermal Decomposition: Releases Hydrogen Chloride (HCI) and Carbon Monoxide (CO)
upon combustion.[1]

Property Classification Operational Implication

Requires "Halogenated" waste
Chemical Class Halogenated Heterocycle stream (do not mix with non-
hal solvents).[1][2]

Do not dispose of via sanitary

Reactivity Alkylating Agent )
sewer.[3] Do not trash bin.
May require dissolution in
Physical State Solid/Oil (Low MP) solvent for complete transfer to
waste.
] ) ] Must be sent to a facility with
Destruction Incineration (>1100°C)

flue gas scrubbing (for HCI).[1]

Waste Segregation Protocol

Proper segregation is the single most critical step in the disposal lifecycle. Misclassification can
lead to regulatory fines (RCRA) or dangerous reactions in bulk waste tanks.

Decision Logic for Waste Stream

Use the following logic to determine the correct waste container.
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Waste Material Containing Liquid Waste Stream B
4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran (Non-Halogenated Organics)

Is the material pure
(solid/oil)?
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Figure 1: Waste segregation decision tree. Note that adding this compound to a non-
halogenated solvent (like Methanol) converts the entire mixture into "Halogenated Waste" for
disposal purposes.[1]

Step-by-Step Disposal Procedure
Phase A: Bench-Level Containment

Objective: Transfer material from glassware/reaction vessels to the primary waste container
without exposure.[1]

e PPE Requirement: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate
gloves. Standard lab coat and safety glasses.
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 Solubilization (If residue remains):
o Do not scrape dry solids if possible (aerosol risk).
o Dissolve residual material in a minimal amount of Acetone or Ethyl Acetate.

o Why? These solvents are compatible with incineration feeds and dissolve organic
intermediates well.

e Transfer:
o Pour the solution into the Halogenated Organic Waste carboy.

o Do not use the "Aqueous" or "Acid" waste streams. Hydrolysis is slow and generates HCI,
it is not a valid destruction method.

Phase B: Deactivation (Spill Response Only)

Note: For routine disposal, send for incineration.[1] Use this only for spills outside a fume hood.
If a spill occurs, chemical deactivation reduces the immediate alkylation hazard before cleanup.
o Deactivation Solution: Prepare a solution of 10% Sodium Thiosulfate in water/ethanol (1:1).

o Mechanism:[1][4] Thiosulfate is a potent nucleophile that will attack the chloroethyl group,
displacing the chloride and forming a non-volatile Bunte salt.

o Application: Cover the spill with the solution and allow to sit for 30 minutes.

e Cleanup: Absorb with vermiculite/sand. Treat the debris as hazardous chemical waste
(Solid).

Phase C: Final Disposal (Industrial)

The laboratory waste manager must ensure the waste contractor utilizes the correct destruction
method.
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Parameter Specification Reason

D001 (Ignitable) & D022 (if
US EPA Waste Code Chloroform used) or P-listed RCRA compliance.[1][2]

equivalent

Must reach >1100°C to break
Destruction Method Rotary Kiln Incineration the benzofuran ring and
oxidize the chloroethyl chain.

Essential to capture HCI gas
Flue Gas Treatment Wet Scrubbing (Caustic) generated from the chlorine

atom.[1]

Operational Workflow: From Bench to Incinerator
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Figure 2: The cradle-to-grave lifecycle of the chemical waste. Accurate tagging at the
"Segregation” stage ensures the "Incineration” facility manages the chlorine load correctly.

Regulatory & Compliance Notes
US EPA (RCRA)

While 4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran may not have a specific "P" or "U" list
number, it falls under the "Characteristic" waste definition if mixed with ignitable solvents
(D001).[1][2]

» Best Practice: Label as "Toxic, Halogenated, Irritant.”

» California Rule: In California, all halogenated organic compounds are treated as "Extremely
Hazardous Waste" if concentration exceeds thresholds.

European Union (EWC)[1][2]
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Waste Code:07 05 03* (organic halogenated solvents, washing liquids and mother liquors).

[1]

Directive: Must not be landfilled. High-temperature incineration (Directive 2000/76/EC) is
mandatory.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Disposal of 4-(2-Chloroethyl)-2,3-
dihydro-1-benzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3272293/docs#operational-guide-disposal-of-4-2-
chloroethyl-2-3-dihydro-1-benzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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